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The FRAC (Fungicide Resistance Action Committee) code is a critical tool for managing resistance by

grouping fungicides based on their target sites. The following table summarizes the key information for

methasulfocarb.

Property Description

FRAC Code [1] 42

Chemical Group [1] Thiocarbamate fungicide; Carbamate fungicide

IUPAC Name [1] S-4-(mesyloxy)phenyl methyl(thiocarbamate)

Mode of Action [1] Growth retarding activity

Example Pests Controlled [1] Fusarium, Mucor, Pseudomonas, Pythium, and Rhizoctonia spp.

Example Applications [1] Rice

Water Solubility [1] 480 mg/L (Moderate)

Experimental Considerations for Research

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s535103?utm_src=pdf-body
https://www.smolecule.com/products/s535103?utm_src=pdf-interest
https://www.smolecule.com/products/s535103?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://www.smolecule.com/products/s535103?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While the search results do not contain a specific experimental protocol for studying methasulfocarb,

researchers can leverage the following general approaches commonly used in fungicide and metabolic

studies.

Metabolomic Profiling: To investigate the metabolic alterations induced by a substance like

methasulfocarb in host cells, a non-targeted metabolomics approach is powerful. This typically
involves treating cell samples and using Liquid Chromatography–Quadrupole Time-of-Flight
Mass Spectrometry (LC–QTOF-MS) for qualitative and quantitative analysis [2]. Multivariate
statistical analyses like Principal Component Analysis (PCA) and Orthogonal Partial Least
Squares Discriminant Analysis (OPLS-DA) are then used to identify significant differential
metabolites [3] [2].

Dose-Response Bioassays: To assess the effectiveness and toxicity of a compound, dose-response
experiments are fundamental. A typical protocol involves applying a range of concentrations to a test

organism (e.g., plants, cells, or fungi) in a controlled environment. The response variable, such as dry
foliage weight or cell viability, is measured, and doses causing a 50% effect (ED₅₀ or LC₅₀) are

estimated [4].

Diagram of Research Workflow for Fungicide
Mechanism Study

The diagram below visualizes a general experimental workflow for studying a fungicide's mechanism of

action, integrating the methodologies mentioned above.
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This workflow outlines key steps from initial cell treatment to final data analysis in fungicide research.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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